Cas no 113824-38-7 (6-ethylhexadecanedioic acid)

• Product Name: 6-ethylhexadecanedioic acid
• CAS No: 113824-38-7
• MF: C₁₈H₃₄O₄
• MW: 314.460166454315
• CID: 2611712
• PubChem ID: 13751884
• Update Time: 2025-04-21

6-ethylhexadecanedioic acid Chemical and Physical Properties

Names and Identifiers

• 6-ethylhexadecanedioic acid
• DTXSID50548422
• 113824-38-7

• Inchi： 1S/C18H34O4/c1-2-16(13-10-11-15-18(21)22)12-8-6-4-3-5-7-9-14-17(19)20/h16H,2-15H2,1H3,(H,19,20)(H,21,22)
• InChI Key： HJVJVAPDVBIKSP-UHFFFAOYSA-N
• SMILES： OC(CCCCC(CC)CCCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 314.24570956Da
• Monoisotopic Mass: 314.24570956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 74.6Ų